OatBetaGlucan80per cent
Description
Oat beta-glucan 80% (OBG80) is a highly purified soluble dietary fiber derived from oat bran, composed of linear glucose polymers linked by β-(1→3) and β-(1→4) glycosidic bonds. Its high molecular weight (typically 150–3,000 kDa) and viscosity contribute to its recognized health benefits, particularly in modulating lipid metabolism and improving cardiovascular health . OBG80 is distinguished by its 80% purity, which ensures consistent functionality in food and pharmaceutical applications. Clinical studies demonstrate its efficacy in reducing LDL cholesterol by up to 10% in hypercholesterolemic adults at doses of 3–5 g/day .
Properties
CAS No. |
159940-37-1 |
|---|---|
Molecular Formula |
C8H10N2O2 |
Synonyms |
OatBetaGlucan80% |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
Beta-glucans from various sources exhibit structural diversity that dictates their biological activity:
| Property | Oat Beta-Glucan 80% | Yeast Beta-1,3-D-Glucan | Barley Beta-Glucan |
|---|---|---|---|
| Glycosidic Bonds | β-(1→3) and β-(1→4) | β-(1→3) with β-(1→6) branches | β-(1→3) and β-(1→4) |
| Solubility | High (water-soluble) | Low (insoluble in water) | Moderate (partially soluble) |
| Molecular Weight | 150–3,000 kDa | 100–500 kDa | 100–2,500 kDa |
| Primary Source | Oat bran | Yeast cell walls | Barley grain |
| Key Applications | Cholesterol management, food additives | Immune modulation, cosmetics | Digestive health, food stabilization |
- Yeast Beta-1,3-D-Glucan : Insoluble and primarily used in immune support. Its β-(1→6) branches enhance recognition by immune receptors, making it effective in activating macrophages .
- Barley Beta-Glucan : Structurally similar to oat β-glucan but with lower solubility due to higher proportions of β-(1→4) bonds, reducing its cholesterol-lowering efficacy compared to OBG80 .
Health Benefits and Clinical Efficacy
- Lipid Metabolism : OBG80 outperforms barley β-glucan in reducing LDL cholesterol due to its higher solubility and viscosity, which enhance bile acid binding . Yeast β-glucan lacks this effect but shows stronger immune-stimulating properties .
- Glycemic Control : OBG80’s high viscosity slows glucose absorption, improving postprandial glycemic response. Barley β-glucan exhibits similar effects but requires higher doses .
- Immune Modulation: Yeast β-glucan is superior in enhancing granulocyte and macrophage activity, while OBG80’s immunomodulatory effects are indirect via gut microbiota interactions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
